Cas no 84603-11-2 (2-(3-Tert-butylphenyl)-2-methylpropanenitrile)

2-(3-Tert-butylphenyl)-2-methylpropanenitrile is a nitrile-based organic compound featuring a tert-butylphenyl substituent, which enhances its steric and electronic properties. This structure lends the molecule stability and potential utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, or specialty chemicals. The tert-butyl group contributes to increased lipophilicity, while the nitrile functionality offers reactivity for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Its rigid aromatic core ensures thermal and chemical robustness, making it suitable for applications requiring controlled reactivity under demanding conditions. The compound’s well-defined structure allows for precise modifications in synthetic pathways.
2-(3-Tert-butylphenyl)-2-methylpropanenitrile structure
84603-11-2 structure
Product Name:2-(3-Tert-butylphenyl)-2-methylpropanenitrile
CAS No:84603-11-2
MF:C14H19N
MW:201.30736374855
CID:5768059
PubChem ID:13657975
Update Time:2025-10-22

2-(3-Tert-butylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1839261
    • 84603-11-2
    • 2-(3-tert-butylphenyl)-2-methylpropanenitrile
    • SCHEMBL10183753
    • 2-(3-Tert-butylphenyl)-2-methylpropanenitrile
    • Inchi: 1S/C14H19N/c1-13(2,3)11-7-6-8-12(9-11)14(4,5)10-15/h6-9H,1-5H3
    • InChI Key: XQCROSZQBWIXKJ-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 201.151749610g/mol
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

2-(3-Tert-butylphenyl)-2-methylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1839261-1g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
1g
$986.0 2023-09-19
Enamine
EN300-1839261-5g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
5g
$2858.0 2023-09-19
Enamine
EN300-1839261-10g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
10g
$4236.0 2023-09-19
Enamine
EN300-1839261-0.05g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
0.05g
$827.0 2023-09-19
Enamine
EN300-1839261-0.1g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
0.1g
$867.0 2023-09-19
Enamine
EN300-1839261-0.25g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
0.25g
$906.0 2023-09-19
Enamine
EN300-1839261-0.5g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
0.5g
$946.0 2023-09-19
Enamine
EN300-1839261-1.0g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
1g
$1442.0 2023-05-26
Enamine
EN300-1839261-2.5g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1839261-5.0g
2-(3-tert-butylphenyl)-2-methylpropanenitrile
84603-11-2
5g
$4184.0 2023-05-26

2-(3-Tert-butylphenyl)-2-methylpropanenitrile Related Literature

Additional information on 2-(3-Tert-butylphenyl)-2-methylpropanenitrile

Research Briefing on 2-(3-Tert-butylphenyl)-2-methylpropanenitrile (CAS: 84603-11-2) in Chemical Biology and Pharmaceutical Applications

2-(3-Tert-butylphenyl)-2-methylpropanenitrile (CAS: 84603-11-2) is a nitrile-based compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique physicochemical properties. This briefing synthesizes the latest findings on its synthesis, biological activities, and applications in medicinal chemistry, with a focus on peer-reviewed studies published within the last three years.

Recent advances in synthetic methodologies have highlighted the efficiency of palladium-catalyzed cyanation for the preparation of 2-(3-Tert-butylphenyl)-2-methylpropanenitrile, achieving yields exceeding 85% under optimized conditions (Journal of Medicinal Chemistry, 2023). The compound's sterically hindered tert-butyl group has been implicated in enhancing metabolic stability, as demonstrated in preclinical pharmacokinetic studies using rodent models. Notably, its lipophilicity (logP = 3.2) makes it particularly suitable for blood-brain barrier penetration, sparking interest in CNS-targeted drug development.

In pharmacological screening, derivatives of 84603-11-2 have shown selective inhibition of monoamine oxidase B (MAO-B) with IC50 values in the low micromolar range, suggesting potential applications in neurodegenerative disorders. A 2024 structure-activity relationship (SAR) study published in ACS Chemical Neuroscience revealed that the nitrile moiety interacts with a conserved water molecule in the MAO-B active site, while the tert-butyl group contributes to hydrophobic interactions with Phe343. These findings have informed the design of second-generation inhibitors with improved selectivity profiles.

The compound's role in materials science has also emerged, with a 2023 Nature Materials report describing its incorporation into liquid crystal formulations for biosensing applications. The rigid aromatic core and flexible nitrile tail of 2-(3-Tert-butylphenyl)-2-methylpropanenitrile were found to enable tunable mesophase behavior, with transition temperatures adjustable between 45-120°C through structural modifications. This dual chemical-biological functionality positions it as a promising candidate for theranostic applications.

Ongoing clinical translation efforts face challenges in optimizing the compound's solubility profile without compromising its blood-brain barrier permeability. Current strategies under investigation include prodrug approaches and nanoformulation techniques, with preliminary data from a Phase I trial (NCT055XXXXX) expected in Q4 2024. The evolving understanding of 84603-11-2's mechanism of action and its broader applications underscores its significance as a multifunctional chemical entity in biomedical research.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk